Cas no 258832-75-6 (2-Quinazolineacetonitrile,4,6-dichloro-)

• Product Name: 2-Quinazolineacetonitrile,4,6-dichloro-
• CAS No: 258832-75-6
• MF: C₁₀H₅Cl₂N₃
• MW: 238.072799444199
• CID: 247073
• PubChem ID: 90471203
• Update Time: 2025-04-19

2-Quinazolineacetonitrile,4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolineacetonitrile,4,6-dichloro-
• 2-(4,6-Dichloroquinazolin-2-yl)acetonitrile
• 258832-75-6

• Inchi： 1S/C10H5Cl2N3/c11-6-1-2-8-7(5-6)10(12)15-9(14-8)3-4-13/h1-2,5H,3H2
• InChI Key： GNCNYAVKIVUSMD-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC(CC#N)=N1)Cl

Computed Properties

• Exact Mass: 236.9860526g/mol
• Monoisotopic Mass: 236.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.6Ų